molecular formula C7H15O5P B1597171 3-(Diethylphosphono)propanoic acid CAS No. 3095-96-3

3-(Diethylphosphono)propanoic acid

Cat. No. B1597171
CAS RN: 3095-96-3
M. Wt: 210.16 g/mol
InChI Key: YLIOJOOKMJEHJM-UHFFFAOYSA-N
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Description

3-(Diethylphosphono)propanoic acid is a research chemical with the CAS Number: 3095-96-3 . It has a molecular weight of 210.17 and a linear formula of C7H15O5P .


Molecular Structure Analysis

The molecular structure of 3-(Diethylphosphono)propanoic acid is represented by the linear formula C7H15O5P . It has a molecular weight of 210.17 .


Physical And Chemical Properties Analysis

3-(Diethylphosphono)propanoic acid has a molecular weight of 210.165 g/mol . It is stored at ambient temperature .

Scientific Research Applications

Drug Development

The acid’s phosphonate group is structurally similar to the phosphate group found in DNA and RNA, which allows it to be used in the design of antiviral drugs that can inhibit viral replication. It’s also explored for its potential in creating novel drug delivery systems that target specific cells or tissues.

Each of these applications leverages the unique chemical structure of 3-(Diethylphosphono)propanoic acid , showcasing its versatility and importance in various fields of scientific research .

properties

IUPAC Name

3-diethoxyphosphorylpropanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H15O5P/c1-3-11-13(10,12-4-2)6-5-7(8)9/h3-6H2,1-2H3,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YLIOJOOKMJEHJM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOP(=O)(CCC(=O)O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H15O5P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50378680
Record name 3-(Diethylphosphono)propanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50378680
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

210.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

3095-96-3
Record name 3-(Diethylphosphono)propanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50378680
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

40.3 mmol of benzyl 3-diethylphosphonopropionate (12.1 g) are dissolved in 100 ml of ethanol, and 2 g of catalyst (5% Pd/C) are added. After stirring under an H2 atmosphere for 4 h, the active carbon is filtered off, and the solvent is distilled out. The product results as a colourless oil which slowly solidifies to a colourless solid at room temperature. The product is slightly contaminated with ethyl 3-diethylphosphono-propionate which, where appropriate, can be transferred into the organic phase by shaking several times with water and hexane, and be removed.
Quantity
12.1 g
Type
reactant
Reaction Step One
Quantity
100 mL
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solvent
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Quantity
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[Compound]
Name
catalyst
Quantity
2 g
Type
catalyst
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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